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Compound of Interest

Compound Name: 8(S)-HETrE

Cat. No.: B10767690

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides detailed
procedures for the proper disposal of 8(S)-HETYE, a metabolite of the w-6 fatty acid y-linolenic
acid. Adherence to these guidelines is crucial for maintaining a safe laboratory environment
and complying with regulatory standards.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 8(S)-HETrE is presented below. This
information is critical for a comprehensive understanding of the compound's characteristics to
inform safe handling and disposal.
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Property Value

Chemical Formula C20H3403[1][2][3]

Molecular Weight 322.5 g/mol [1][2][3][4]

Appearance A solution in ethanol[1]

CAS Number 889573-69-7[1][2][3][5]

Storage Temperature -20°C[1]

Shipping Wet ice in continental US; may vary
elsewhere[1]

Stability > 2 years[1]

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) with comprehensive hazard information for 8(S)-
HETrE is not readily available, a related compound, 8(S)-HETE, is classified as an irritant,
causing skin and eye irritation, and may cause respiratory irritation[6]. Given the structural
similarity, it is prudent to handle 8(S)-HETrE with similar precautions.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a laboratory coat when handling 8(S)-HETYE.

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to
minimize inhalation exposure.

o Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal. Avoid direct contact with skin and
eyes.

Step-by-Step Disposal Procedure

The disposal of 8(S)-HETrE must be conducted in accordance with all applicable federal, state,
and local regulations for hazardous waste. The following is a general procedural guide based
on best practices for laboratory chemical waste disposal.
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» Waste Identification and Segregation:

o Treat all 8(S)-HETrE waste, including unused product, solutions, and contaminated
materials (e.g., pipette tips, vials), as hazardous chemical waste.

o Do not mix 8(S)-HETrE waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting 8(S)-HETrE
waste. The container must be compatible with the chemical (e.g., glass or polyethylene).

o The container label should clearly identify the contents as "Hazardous Waste," list "8(S)-
HETrE" as the primary constituent, and include an estimate of the concentration and
volume.

e Storage:

o Store the waste container in a designated satellite accumulation area (SAA) or a central
hazardous waste storage area.

o The storage area should be secure, well-ventilated, and away from incompatible materials.
e Arrange for Pickup and Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the waste container.

o Provide them with a complete and accurate description of the waste.
e Documentation:

o Maintain a record of the amount of 8(S)-HETrE waste generated and the date of disposal.
This documentation is essential for regulatory compliance.

Experimental Protocols
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Currently, there are no standardized, publicly available experimental protocols specifically
detailing the disposal of 8(S)-HETrE. The disposal procedure outlined above is based on
general principles of hazardous waste management. It is imperative to consult and follow the
specific protocols established by your institution's EHS department.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 8(S)-HETTE.

Caption: Workflow for the proper disposal of 8(S)-HETrE waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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